Cas no 4146-19-4 (2,5-dimethyl-4,5-dihydro-1,3-thiazole)

• Product Name: 2,5-dimethyl-4,5-dihydro-1,3-thiazole
• CAS No: 4146-19-4
• MF: C₅H₉NS
• MW: 115.196659803391
• CID: 1512659
• PubChem ID: 97852
• Update Time: 2025-04-21

2,5-dimethyl-4,5-dihydro-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-4,5-dihydro-1,3-thiazole
• SureCN762176
• AC1L3ZE3
• 2,5-dimethyl-2-thiazoline
• 2,5-dimethylthiazoline
• 4,5-Dihydro-2,5-dimethylthiazole
• BRN 0106260
• 2,5-Dimethyl-delta2-thiazoline
• NSC48044
• 2,5-Dimethyl-2-thiazolin
• Thiazole, 4,5-dihydro-2,5-dimethyl-
• 2,5-Dimethyl-4,5-dihydro-thiazol
• 2,5-dimethyl-4,5-dihydro-thiazole
• SureCN762176; AC1L3ZE3; 2,5-dimethyl-2-thiazoline; 2,5-dimethylthiazoline; 4,5-Dihydro-2,5-dimethylthiazole; BRN 0106260; 2,5-Dimethyl-delta2-thiazoline; NSC48044; 2,5-Dimethyl-2-thiazolin; Thiazole, 4,5-dihydro-2,5-dimethyl-; 2,5-Dimethyl-4,5-dihydro-thiazol; 2,5-dimethyl-4,5-dihydro-thiazole;
• 4-27-00-00926 (Beilstein Handbook Reference)
• NSC-48044
• 4146-19-4
• NSC 48044
• 2,5-Dimethyl-delta^2-thiazoline
• SCHEMBL762176

• Inchi： 1S/C5H9NS/c1-4-3-6-5(2)7-4/h4H,3H2,1-2H3
• InChI Key： QURBTAPQPXENJD-UHFFFAOYSA-N
• SMILES： S1C(C)=NCC1C

Computed Properties

• Exact Mass: 115.04567
• Monoisotopic Mass: 115.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 98.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 37.7Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 147.1°C at 760 mmHg
• Flash Point: 42.8°C
• Refractive Index: 1.574
• PSA: 12.36
• LogP: 0.97570